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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

These application notes provide a comprehensive overview of the FLAVOUR study protocol, a

Phase IIa clinical trial designed to evaluate the efficacy, safety, and tolerability of AZD5718 in

patients with recent myocardial infarction. AZD5718 is a novel, potent, and selective inhibitor of

5-lipoxygenase-activating protein (FLAP), which is crucial in the biosynthesis of leukotrienes,

potent pro-inflammatory and vasoactive mediators implicated in the pathophysiology of

atherosclerotic cardiovascular disease.[1][2][3][4][5]

Quantitative Data Summary
The following tables summarize key quantitative data from the FLAVOUR study protocol.

Table 1: Study Design and Population
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Parameter Description

Study Title

A Phase IIa, Randomized, Single-Blind,

Placebo-Controlled, Multicenter, Parallel-Group

Study to Evaluate the Efficacy, Safety, and

Tolerability of Oral AZD5718 in Patients with

Coronary Artery Disease (FLAVOUR)[4][6]

ClinicalTrials.gov ID NCT03317002[3][7]

Study Population

Patients who have experienced a myocardial

infarction (with or without ST-segment elevation)

7-28 days prior to randomization.[3][4]

Sample Size
129 patients were randomized, with 128

receiving treatment.[3][7]

Randomization Ratio
2:1:2 (AZD5718 200 mg : AZD5718 50 mg :

Placebo)[3][4]

Table 2: Investigational Product and Dosing Regimen

Treatment Arm Dosage Administration Duration

AZD5718 High Dose 200 mg[3][4]
Once daily, oral

tablets[4]
4 or 12 weeks[3][4]

AZD5718 Low Dose 50 mg[3][4]
Once daily, oral

tablets[4]
4 or 12 weeks[3][4]

Placebo Matching placebo[4]
Once daily, oral

tablets[4]
4 or 12 weeks[3][4]

Table 3: Key Efficacy Endpoints
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Endpoint Measurement Timepoints

Primary Efficacy
Change in urine leukotriene E4

(uLTE4) levels[3][4]
4 and 12 weeks[3]

Key Secondary Efficacy
Change in coronary flow

velocity reserve (CFVR)[3][4]
4 and 12 weeks[5]

Experimental Protocols
This section details the key methodologies employed in the FLAVOUR study.

2.1. Patient Selection Criteria

Inclusion Criteria:

Patients aged 18 years or older.

Diagnosis of myocardial infarction (with or without ST-segment elevation) 7 to 28 days

before randomization.[3][4]

Following percutaneous coronary intervention (PCI), stenosis of the left anterior

descending (LAD) coronary artery must be less than 50%.[3][4]

Thrombolysis In Myocardial Infarction (TIMI) flow grade of ≥ 2 after PCI.[3][4]

Exclusion Criteria:

A comprehensive list of exclusion criteria is detailed in the official study protocol.

2.2. Treatment Administration and Blinding

Enrolled participants receive either AZD5718 (200 mg or 50 mg) or a matching placebo as

once-daily oral tablets.[4] The study is single-blinded, where the participants are unaware of the

treatment they are receiving.[3]

2.3. Efficacy and Safety Assessments
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Primary Efficacy Endpoint Assessment:

Urine samples are collected at baseline and at 4 and 12 weeks of treatment to measure

the levels of leukotriene E4 (uLTE4).[3]

Key Secondary Efficacy Endpoint Assessment:

Coronary flow velocity reserve (CFVR) is measured using transthoracic Doppler

echocardiography at baseline and at 4 and 12 weeks.[3][4]

Safety Assessments:

Adverse events (AEs) and serious adverse events (SAEs) are monitored throughout the

study.

Vital signs, electrocardiograms (ECGs), and laboratory safety tests are performed at

scheduled study visits.

Visualizations
3.1. AZD5718 Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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